Cas no 1227489-72-6 (3-Nitro-4-(trifluoromethyl)benzonitrile)

• Product Name: 3-Nitro-4-(trifluoromethyl)benzonitrile
• CAS No: 1227489-72-6
• MF: C₈H₃F₃N₂O₂
• MW: 216.116832017899
• MDL: MFCD16606333
• CID: 1026354
• Update Time: 2025-11-02

3-Nitro-4-(trifluoromethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Nitro-4-(trifluoromethyl)benzonitrile
• 3-Nitro-4-trifluoromethylbenzonitrile
• WT182
• WT2244
• 4330AA
• AX8217280
• ST24042374
• Benzonitrile, 3-nitro-4-(trifluoromethyl)-

• MDL： MFCD16606333
• Inchi： 1S/C8H3F3N2O2/c9-8(10,11)6-2-1-5(4-12)3-7(6)13(14)15/h1-3H
• InChI Key： MKUMCYKZOUGCDR-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C#N)=CC=1[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 216.01469
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 301
• Topological Polar Surface Area: 69.6

Experimental Properties

• PSA: 66.93

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on 3-Nitro-4-(trifluoromethyl)benzonitrile

3-Nitro-4-(trifluoromethyl)benzonitrile (CAS No. 1227489-72-6): A Versatile Chemical Building Block for Modern Applications

In the realm of specialty chemicals, 3-Nitro-4-(trifluoromethyl)benzonitrile (CAS No. 1227489-72-6) has emerged as a compound of significant interest to researchers and industrial chemists alike. This aromatic nitrile derivative, characterized by its unique combination of nitro and trifluoromethyl functional groups, serves as a valuable intermediate in numerous synthetic pathways. The molecular structure of 3-Nitro-4-(trifluoromethyl)benzonitrile makes it particularly useful in the development of advanced materials and fine chemicals, aligning perfectly with current trends in sustainable chemistry and green synthesis.

The growing demand for fluorinated organic compounds in pharmaceutical and agrochemical applications has brought 3-Nitro-4-(trifluoromethyl)benzonitrile into the spotlight. Researchers are particularly interested in how the electron-withdrawing properties of both the nitro and trifluoromethyl groups influence the compound's reactivity in nucleophilic aromatic substitution reactions. This characteristic makes it an excellent candidate for creating novel heterocyclic compounds, which are fundamental building blocks in drug discovery programs worldwide.

From a synthetic chemistry perspective, 3-Nitro-4-(trifluoromethyl)benzonitrile offers multiple advantages. Its high purity and excellent stability under various reaction conditions make it a reliable starting material for complex organic transformations. Recent studies have demonstrated its utility in palladium-catalyzed cross-coupling reactions, a topic that consistently ranks high in chemical literature searches. The compound's ability to participate in such reactions while maintaining its structural integrity has made it particularly valuable in medicinal chemistry research.

The applications of 3-Nitro-4-(trifluoromethyl)benzonitrile extend beyond pharmaceutical intermediates. In material science, this compound has shown promise in the development of liquid crystal materials and organic semiconductors. The combination of its aromatic core with strong electron-withdrawing groups creates unique electronic properties that researchers are exploring for next-generation electronic devices. This aligns with current industry trends toward more efficient and sustainable electronic materials, a topic generating significant interest in both academic and industrial research circles.

Quality control and analytical characterization of 3-Nitro-4-(trifluoromethyl)benzonitrile are critical aspects that researchers frequently investigate. Advanced techniques such as HPLC analysis, mass spectrometry, and NMR spectroscopy are routinely employed to ensure the compound meets the stringent purity requirements for research and industrial applications. These analytical methods represent common search terms among chemists working with specialty chemicals, reflecting the importance of quality assurance in chemical synthesis.

In the context of green chemistry initiatives, the synthesis and applications of 3-Nitro-4-(trifluoromethyl)benzonitrile have attracted attention for potential environmental benefits. Researchers are exploring more sustainable routes to produce this compound, including catalytic methods that reduce waste and energy consumption. This focus on sustainable production methods corresponds with current industry priorities and frequently searched topics in chemical research databases.

The storage and handling of 3-Nitro-4-(trifluoromethyl)benzonitrile follow standard laboratory safety protocols for organic compounds. While not classified as hazardous under normal conditions, proper storage in airtight containers away from strong oxidizers is recommended to maintain its stability and purity. These practical considerations are often searched by laboratory technicians and researchers new to working with this compound.

Market trends indicate growing interest in 3-Nitro-4-(trifluoromethyl)benzonitrile across multiple industries. The compound's versatility as a building block for more complex molecules has led to increased demand from pharmaceutical companies and research institutions. This market growth reflects broader trends in the specialty chemicals sector, where multifunctional intermediates are increasingly valued for their efficiency in synthetic pathways.

Future research directions for 3-Nitro-4-(trifluoromethyl)benzonitrile may explore its potential in emerging fields such as metal-organic frameworks (MOFs) or as a precursor for novel catalysts. The compound's unique electronic properties make it an interesting candidate for these advanced applications, which are currently hot topics in materials science research. As synthetic methodologies continue to evolve, the utility of this compound is likely to expand into new areas of chemical innovation.

For researchers considering 3-Nitro-4-(trifluoromethyl)benzonitrile for their projects, several suppliers offer this compound in various quantities and purity grades. The selection of appropriate specifications depends on the intended application, with higher purity grades typically required for pharmaceutical research. This practical information is frequently sought by scientists planning new synthetic routes or scaling up existing processes.

In conclusion, 3-Nitro-4-(trifluoromethyl)benzonitrile (CAS No. 1227489-72-6) represents a valuable tool in modern chemical synthesis. Its combination of functional groups, stability, and versatility makes it an important intermediate for numerous applications ranging from drug discovery to advanced materials. As research continues to uncover new uses for this compound, its significance in the chemical industry is expected to grow, reflecting the ongoing demand for specialized building blocks in scientific innovation.